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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison
of Performance and Application

The selection of appropriate dyes is critical in various scientific and industrial applications, from
textile engineering to the development of advanced materials. This guide provides a
comprehensive benchmark of the traditional nitrodiphenylamine dye, Disperse Yellow 42,
against a selection of modern azo and coumarin-based disperse dyes. The following objective
comparison, supported by experimental data, aims to inform the selection process for
researchers and professionals seeking optimal performance characteristics for their specific
applications.

Executive Summary

Disperse Yellow 42 has long been a staple for dyeing polyester fibers, offering good overall
fastness properties.[1] However, advancements in dye chemistry have led to the development
of modern disperse dyes with enhanced performance in key areas such as light fastness, wash
fastness, and sublimation fastness. This guide will demonstrate that while Disperse Yellow 42
remains a viable option, several modern alternatives, including Disperse Yellow 54, Disperse
Yellow 114, Disperse Yellow 163, Disperse Yellow 211, and Disperse Yellow 82, offer superior
properties that may be better suited for high-performance applications.

Data Presentation: A Comparative Analysis of
Fastness Properties
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The performance of disperse dyes is primarily evaluated by their resistance to various
environmental and chemical stressors. The following tables summarize the key fastness
properties of Disperse Yellow 42 and a selection of modern alternatives. Fastness is typically
graded on a scale of 1 to 8 for light fastness (with 8 being the highest) and 1 to 5 for other
fastness properties (with 5 being the best).

Table 1: Light Fastness Comparison

Chemical Light Fastness Light Fastness
Dye Name C.l. Name

Class (ISO) (AATCC)
Disperse Yellow Nitrodiphenylami
" 10338 7[1] 6-7[1]

ne

Disperse Yellow )
- Quinophthalone 7-8[2] -

54
Disperse Yellow

128455 Azo 7[3] 6-7
114
Disperse Yellow

111235 Azo 7 -
163
Disperse Yellow

- Azo 6-7 6
211
Disperse Yellow i

551200 Coumarin 4-5 4

82

Table 2: Wash Fastness Comparison (Staining)
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Dye Name S s Wash Fast.n(-ass Wash Fastnes-s.
(ISO) - Staining (AATCC) - Staining

Disperse Yellow 42 10338 5 5

Disperse Yellow 54 - 5

Disperse Yellow 114 128455 4-5 4-5

Disperse Yellow 163 111235 5

Disperse Yellow 211 - 4-5

Disperse Yellow 82 551200 5

Table 3: Sublimation Fastness Comparison

Sublimation Fastness

Dye Name C.l. Name

(ISO)
Disperse Yellow 42 10338
Disperse Yellow 54 - 4
Disperse Yellow 114 128455 4-5
Disperse Yellow 163 111235 5
Disperse Yellow 211 - 4
Disperse Yellow 82 551200 4-5

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison
tables. These protocols are based on internationally recognized standards to ensure
reproducibility and accuracy.

High-Temperature Exhaust Dyeing of Polyester

This method is commonly used for applying disperse dyes to polyester fibers.
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o Preparation of the Dyebath:
o Adyebath is prepared with a specific liquor-to-goods ratio (e.g., 10:1).
o Adispersing agent is added to ensure uniform dye dispersion.

o The pH of the dyebath is adjusted to a weakly acidic range (typically 4.5-5.5) using a
suitable buffer like acetic acid.

o The disperse dye is pre-dispersed in a small amount of water before being added to the
dyebath.

e Dyeing Procedure:
o The polyester substrate is introduced into the dyebath at room temperature.
o The temperature is raised to 130°C at a controlled rate (e.g., 2°C/minute).

o Dyeing is carried out at 130°C for 60 minutes to allow for dye penetration and fixation
within the polyester fibers.

o After-treatment (Reduction Clearing):

[¢]

After dyeing, the fabric is rinsed thoroughly.

[e]

A reduction clearing bath is prepared with sodium hydrosulfite and a caustic soda solution
at 70-80°C.

[e]

The dyed fabric is treated in this bath for 15-20 minutes to remove any unfixed dye from
the fiber surface, which is crucial for achieving good wash fastness.

[e]

The fabric is then rinsed and neutralized.

Color Fastness to Light (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.

e Apparatus: A xenon arc lamp apparatus is used as the light source.
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e Procedure:

o A specimen of the dyed textile is exposed to the light from the xenon arc lamp under
specified conditions of temperature and humidity.

o Simultaneously, a set of blue wool standards (rated 1-8) is exposed under the same
conditions.

o The exposure is continued until a specified change in color of the test specimen or the
blue wool standards is observed.

o Assessment: The light fastness of the specimen is assessed by comparing the change in its
color with that of the blue wool standards. The rating is the number of the blue wool standard
that shows a similar degree of fading.

Color Fastness to Washing (ISO 105-C06)

This test is designed to determine the resistance of the color of textiles to domestic or
commercial laundering procedures.

o Apparatus: A suitable washing machine (e.g., a Launder-Ometer) is used.
e Procedure:

o A specimen of the dyed textile is stitched together with a multifiber adjacent fabric
(containing strips of different fibers like acetate, cotton, nylon, polyester, acrylic, and wool).

o The composite specimen is then washed in a solution containing a standard detergent
under specified conditions of temperature, time, and mechanical agitation.

¢ Assessment:

o After washing and drying, the change in color of the specimen is assessed using the Grey
Scale for assessing change in color.

o The degree of staining on each of the component fibers of the multifiber fabric is assessed
using the Grey Scale for assessing staining.
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Color Fastness to Sublimation (ISO 105-P01)

This test measures the resistance of the color of textiles to the action of heat, as in processes
like calendering or heat-setting.

o Apparatus: A heating device capable of maintaining a precise temperature is used.
e Procedure:

o A specimen of the dyed textile is placed between two pieces of undyed fabric of the same
kind.

o The composite specimen is subjected to a specified temperature (e.g., 180°C, 210°C) for
a set duration (e.g., 30 seconds) under a specific pressure.

e Assessment:
o The change in color of the test specimen is assessed using the Grey Scale.

o The degree of staining of the adjacent undyed fabric is assessed using the Grey Scale.

Visualizing the Workflow and Decision-Making
Process

To further clarify the experimental and selection process, the following diagrams are provided in
the DOT language for Graphviz.
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Caption: Experimental workflow for benchmarking disperse dyes.
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Caption: Decision tree for selecting a suitable disperse yellow dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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